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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the radiological properties, health hazards,
and safety protocols associated with Promethium-145 (Pm-145). The information is intended
to support safe laboratory practices and risk assessment in research and development settings.

Introduction to Promethium-145

Promethium-145 is a radioactive isotope of the lanthanide element promethium. It is the most
stable isotope of promethium, with a half-life of 17.7 years.[1] Unlike other commercially used
isotopes like Promethium-147, Pm-145 is not a primary beta emitter. Instead, it decays
primarily through electron capture to Neodymium-145 (Nd-145), with a very rare alpha decay to
Praseodymium-141.[1] This decay mechanism results in the emission of a cascade of low-
energy Auger electrons and characteristic X-rays, which are the primary radiological
considerations for health and safety.

Radiological Properties

A thorough understanding of the radiological properties of Promethium-145 is fundamental to
implementing appropriate safety measures. The key characteristics are summarized in the
tables below.

Physical and Radiological Characteristics
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Property Value Reference
Half-life 17.7 years [1]
Primary Decay Mode Electron Capture (>99%) [1]
Secondary Decay Mode Alpha Decay (~2.8 x 1077 %) [1]
Decay Product (EC) Neodymium-145 (Stable) [1]
Decay Product (Alpha) Praseodymium-141 (Stable) [1]
Specific Activity 5.1 TBg/g (139 Ci/g) [1]

Emissions Data

The decay of Promethium-145 by electron capture results in vacancies in the electron shells,
which are filled by electrons from outer shells. The excess energy is released as characteristic
X-rays or through the emission of Auger electrons. The following table details the primary
emissions of concern.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://en.wikipedia.org/wiki/Promethium
https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Radiation Type

Mean Energy per
Disintegration (MeV)

Major Emission Energies
and Intensities

Auger Electrons

0.01258

A spectrum of low-energy
electrons with multiple discrete
peaks. Notable emissions
include those with energies of
approximately 0.0000137 MeV
(Yield: 11.98), 0.0000785 MeV
(Yield: 1.215), 0.0000939 MeV
(Yield: 4.532), and a range of

others with varying intensities.

[2]

X-rays

0.0315

A series of characteristic X-
rays, primarily from the K and
L shells of Neodymium. Key
energies include approximately
0.0368 MeV (Yield: 0.2163),
0.0374 MeV (Yield: 0.3939),
and 0.0423 MeV (Yield:
0.0753).[2]

Gamma Rays

Not a significant emission

A very low intensity gamma ray
is emitted at 0.0724 MeV
(Yield: 0.0185).[2]

Health Hazards

The primary health hazard associated with Promethium-145 is internal exposure. Due to the

low energy and short range of Auger electrons, external exposure poses a minimal risk.

Internal Exposure

If inhaled or ingested, Promethium-145 can be transported to and accumulate in various

organs, with a significant affinity for bone surfaces. The high linear energy transfer (LET)

characteristics of Auger electrons mean that they deposit their energy very densely in the
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immediate vicinity of the decay event. This localized energy deposition can lead to significant
damage to sensitive cellular structures, particularly DNA.

The biological effects of Auger electron emitters are of particular concern when the radionuclide
is localized within or near the cell nucleus, where it can cause complex, difficult-to-repair DNA
double-strand breaks. This can lead to an increased risk of cancer and other stochastic health
effects.

Dosimetric Data

To control occupational exposure, Annual Limits on Intake (ALI) and Derived Air Concentrations
(DAC) have been established. These values represent the intake of a radionuclide that would
result in a committed effective dose equivalent of 0.05 Sv (5 rem) for stochastic effects or a
committed dose equivalent to an organ or tissue of 0.5 Sv (50 rem) for deterministic effects.

Intake Route ALI (uCi) DAC (uCilml) Target Organ
Oral Ingestion 1x10% - Bone Surface
Inhalation (Class W) 2x102 7x10-8 Bone Surface
Inhalation (Class Y) 2 x 102 8x10-8 Bone Surface

Data sourced from WAC 246-221-290 Appendix A. Class W and Y refer to the clearance rate
from the pulmonary region of the lung (Weeks and Years, respectively).

Safety Protocols and Procedures

Strict adherence to established safety protocols is essential when handling Promethium-145
to minimize the risk of internal contamination.

Engineering Controls

o Fume Hoods: All work with unsealed sources of Promethium-145 that could become
airborne should be conducted in a properly functioning fume hood with a face velocity of at
least 100 feet per minute.
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Glove Boxes: For procedures with a higher risk of generating aerosols, a glove box should
be utilized to provide an additional layer of containment.

Shielding: Due to the low energy of the emitted X-rays, significant shielding is often not
required for small quantities. However, for larger activities, thin lead or lead-impregnated
acrylic shielding can be used to reduce exposure to low-energy photons. It is important to
note that traditional beta shielding materials like thick plastics are not necessary.

Personal Protective Equipment (PPE)

Gloves: Double gloving with disposable nitrile or latex gloves is mandatory. Gloves should be
monitored frequently for contamination and changed immediately if contamination is
detected or suspected.

Lab Coat: A lab coat should be worn at all times when working with Promethium-145.

Eye Protection: Safety glasses or goggles are required to protect against splashes.

Dosimetry: While external whole-body dosimeters may not accurately reflect the primary
hazard, they should be worn in accordance with institutional policies. Ring dosimeters should
be worn when handling stock solutions.

Decontamination

In the event of a spill or contamination, prompt and thorough decontamination is crucial.

Minor Spills: For small liquid spills, absorb the material with absorbent paper. Clean the area
with a suitable decontamination solution. Since promethium is a lanthanide, decontamination
solutions containing chelating agents like EDTA may be effective. Commercially available
radioactive decontamination solutions are also recommended.

Major Spills: In the case of a larger spill, evacuate the immediate area, notify the Radiation
Safety Officer (RSO), and restrict access.

Personnel Decontamination: If skin contamination occurs, wash the affected area gently with
mild soap and lukewarm water. Avoid harsh scrubbing that could abrade the skin and
increase absorption.
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Experimental Protocols

The following section outlines a generalized workflow for a typical experiment involving the
handling of an unsealed Promethium-145 solution.
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Preparation

Prepare designated work area in fume hood

Gather all necessary materials (PPE, shielding, solutions)

Don appropriate PPE (double gloves, lab coat, safety glasses)

Hangdling
\4

Retrieve Pm-145 stock from storage

Aliquot required amount of Pm-145 solution

Perform experimental procedure

Frequently monitor gloves for contamination

Cleanup and \‘lyaste Disposal

Segregate liquid and solid radioactive waste

A

Decontaminate work area and equipment

A

Perform post-work survey of the area

A

Remove and dispose of PPE in designated waste

A

Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for handling unsealed Promethium-145.
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Waste Management

Proper management of radioactive waste is critical to ensure the safety of personnel and the
environment.

o Waste Segregation: All waste contaminated with Promethium-145 must be segregated from
non-radioactive waste. Liquid and solid waste should be collected in separate, clearly
labeled, and appropriately shielded containers.

» Waste Classification: The classification of Promethium-145 waste (e.g., Class A, B, or C) for
disposal will depend on its specific activity and concentration. Refer to local and national
regulations for specific classification criteria.

» Disposal: Disposal of Promethium-145 waste must be done through the institution's
licensed radioactive waste disposal program.

Cellular Response to Promethium-145 Exposure

Internalization of Promethium-145 and the subsequent emission of Auger electrons can trigger
a complex cellular response to the induced DNA damage and oxidative stress.

Cellular Outcomes

Cellular Senescence
Cellular Damage Signaling Cascades

Initial Events *4" DNA Double-Strand Breaks i g ATM/ATR Activation | o
V o lfleyé[f_aﬂs_
Pm-145 Decay
(Auger Electrons)
\J

Reactive Oxygen Species (ROS) ion | NF-kB Activation

JNK/MAPK Pathway Activation

\A

pro- or anti-apoptotic
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Click to download full resolution via product page
Caption: Cellular signaling pathways activated by Promethium-145 exposure.

The primary cellular response is the activation of the DNA Damage Response (DDR) pathway,
initiated by the sensing of double-strand breaks by proteins such as ATM and ATR. This leads
to cell cycle arrest to allow time for DNA repair. Concurrently, the generation of reactive oxygen
species (ROS) can activate stress-response pathways, including the INK/MAPK and NF-kB
signaling cascades. The ultimate fate of the cell—survival through successful DNA repair,
programmed cell death (apoptosis), or senescence—depends on the extent of the damage and
the cellular context. Inaccurate repair can lead to genomic instability and an increased risk of
carcinogenesis.

Conclusion

Promethium-145 presents a significant internal radiation hazard due to the localized energy
deposition of its Auger electrons. A thorough understanding of its radiological properties and
the associated health risks is paramount for its safe handling. By implementing robust
engineering controls, utilizing appropriate personal protective equipment, and adhering to strict
experimental and waste disposal protocols, researchers can effectively mitigate the risks
associated with this radionuclide. This guide serves as a foundational resource for developing
institution-specific safety programs for the use of Promethium-145 in research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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promethium-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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